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Compound of Interest

Compound Name: 2-Methyloxetan-3-one

Cat. No.: B108529

Disclaimer: Specific safety data for 2-methyloxetan-3-one is not readily available. The
following guidelines are based on the safety profiles of structurally similar compounds, primarily
the parent compound oxetan-3-one. It is crucial to handle this compound with extreme caution
and to perform a thorough risk assessment before use.

Chemical and Physical Properties

2-Methyloxetan-3-one is a substituted four-membered heterocyclic ketone. While specific
experimental data for this compound is limited, its properties can be extrapolated from its
parent compound, oxetan-3-one.

Value (Expected, based on
Property Source
Oxetan-3-one)

Molecular Formula C4H602 N/A
Molecular Weight 86.09 g/mol N/A
Appearance Colorless to light yellow liquid [1]
Boiling Point ~140-150 °C [2]
Flash Point Flammable, expected < 70°F [3]
Solubility Soluble in water [3]
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Safety and Hazard Information

Based on data for oxetan-3-one, 2-methyloxetan-3-one is expected to be a hazardous
substance.[4]

GHS Hazard Classification (Anticipated):

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapor[4][5][6]
. H302: Harmful if swallowed[5]
Acute Toxicity, Oral 4
[6]
) ] o H315: Causes skin irritation[5]
Skin Corrosion/Irritation 2 6]
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage[5][6]
) o H317: May cause an allergic
Skin Sensitization 1

skin reaction[5][6]

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation[6]
Tract Irritation)

Handling and Storage Protocols
Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical. The following are minimum requirements:
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PPE

Specification

Eye Protection

Chemical safety goggles and a face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber,

neoprene). Inspect gloves prior to use.

Skin and Body Protection

Flame-retardant lab coat and additional
chemical-resistant apron if handling large

quantities.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood. If ventilation is inadequate,
a NIOSH-approved respirator with an organic

vapor cartridge is required.

Storage

Proper storage is essential to maintain chemical integrity and prevent hazardous situations.

Condition

Requirement

Temperature

Store in a cool, dry, and well-ventilated place

away from heat and direct sunlight.[5][6]

Incompatible Materials

Keep away from strong oxidizing agents, acids,

and bases.[3]

Container

Keep container tightly closed in a dry and well-
ventilated place.[5][6] Ground/bond container
and receiving equipment to prevent static

discharge.[5]

Spill and Emergency Procedures

In the event of a spill or exposure, immediate and appropriate action is necessary.
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Situation Protocol

Immediately remove all contaminated clothing.
) Rinse skin with plenty of water for at least 15
Skin Contact i . o
minutes. Seek medical attention if irritation

persists.

Immediately rinse cautiously with water for

several minutes. Remove contact lenses, if
Eye Contact ] o

present and easy to do. Continue rinsing. Seek

immediate medical attention.

Move the person to fresh air and keep them in a
) position comfortable for breathing. If not
Inhalation ) ) o o
breathing, give artificial respiration. Seek

medical attention if symptoms occur.

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterwards. Seek

immediate medical attention.

Evacuate personnel to a safe area. Remove all
sources of ignition. Use spark-proof tools and
] explosion-proof equipment. Absorb the spill with
spill inert material (e.g., vermiculite, sand, or earth)
and place it in a suitable, closed container for

disposal.[7]

Experimental Protocols
General Handling Workflow

The following diagram outlines the general workflow for safely handling 2-methyloxetan-3-one
in a laboratory setting.
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Safe Handling Workflow for 2-Methyloxetan-3-one

Preparation

Conduct Risk Assessment

'

Don Appropriate PPE

'

Ensure Fume Hood is Operational

Hangling

Ground/Bond Containers

'

Transfer Chemical in Fume Hood

'

Keep Container Tightly Closed

Cleanup 4 Disposal

Decontaminate Work Area

'

Dispose of Waste in Accordance
with Regulations

'

Remove and Decontaminate PPE

'

Wash Hands Thoroughly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemscene.com [chemscene.com]

2. echemi.com [echemi.com]

3. W02012101649A1 - A novel stereospecific synthesis of (-) (2s,3s)-1-dimethylamino-3-(3-
methoxyphenyl)-2-methyl pentan-3-ol - Google Patents [patents.google.com]

e 4. 3-Oxetanone | C3H402 | CID 15024254 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. chemos.de [chemos.de]

e 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

o 7. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Application Notes and Protocols for 2-Methyloxetan-3-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108529#handling-and-storage-guidelines-for-2-
methyloxetan-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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